Cas no 17475-68-2 (Hafnium trifluoropentanedionate)

• Product Name: Hafnium trifluoropentanedionate
• CAS No: 17475-68-2
• MF: C₂₀H₂₀F₁₂HfO₈
• MW: 794.838854789734
• CID: 87846
• PubChem ID: 24195198
• Update Time: 2025-06-13

Hafnium trifluoropentanedionate Chemical and Physical Properties

Names and Identifiers

• Hafnium trifluoropentanedionate
• Hafnium(IV)trifluoracetylacetonate
• Hafnium(IV) trifluoroacetylacetonate
• Hafniumtrifluoroacetylacetonate
• HAFNIUM 1,1,1-TRIFLUORO-2,4-PENTANEDIONATE
• hafnium,1,1,1-trifluoropentane-2,4-dione
• Nsc177689
• Hafnium(Ⅳ)Trifluoroacetylacetonate
• HAFNIUM(III) TRIFLUOROACETYLACETONATE
• HAFNIUM TRIFLUOROACETYLACETONATE
• Hafnium(IV) trifluoroacetylacetone, 98%
• hafnium;1,1,1-trifluoropentane-2,4-dione
• 17475-68-2
• DTXSID60330017

• Inchi： 1S/4C5H5F3O2.Hf/c4*1-3(9)2-4(10)5(6,7)8;/h4*2H2,1H3;
• InChI Key： NYKUECDZKNDYIF-UHFFFAOYSA-N
• SMILES： [Hf].FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 792.01200
• Monoisotopic Mass: 154.024164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 794
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 70
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powdery
• Density: 1.334
• Melting Point: 128-129°C
• Boiling Point: 115°C/0.05mmHg
• Flash Point: 26.1 °C
• Refractive Index: 1.386
• Solubility: Soluble in acetone, cyclohexane
• PSA: 105.20000
• LogP: 6.01000
• Solubility: Uncertain

Hafnium trifluoropentanedionate Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37/39
• TSCA：No
• Risk Phrases：R20/21/22

Additional information on Hafnium trifluoropentanedionate

Research Brief on Hafnium Trifluoropentanedionate (CAS: 17475-68-2) in Chemical and Biomedical Applications

Hafnium trifluoropentanedionate (CAS: 17475-68-2) is a metal-organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of materials science, catalysis, and biomedical research. This research brief aims to provide an overview of the latest advancements and findings related to this compound, with a focus on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the role of hafnium trifluoropentanedionate as a precursor in atomic layer deposition (ALD) processes, where it is used to fabricate high-k dielectric materials for semiconductor devices. The compound's thermal stability and reactivity make it an ideal candidate for producing thin films with precise thickness and composition control. Additionally, its compatibility with various substrates has expanded its utility in the development of next-generation electronic components.

In the biomedical field, hafnium trifluoropentanedionate has shown promise as a contrast agent in imaging techniques such as X-ray computed tomography (CT). Its high atomic number and ability to form stable complexes with organic ligands enhance its contrast properties, making it a potential alternative to traditional iodine-based agents. Preliminary in vitro and in vivo studies have demonstrated its biocompatibility and efficacy, though further research is needed to assess its long-term safety and pharmacokinetics.

Another area of interest is the compound's catalytic activity in organic synthesis. Researchers have explored its use in cross-coupling reactions and polymerization processes, where it exhibits high selectivity and efficiency. These findings open new avenues for the development of sustainable and cost-effective catalytic systems in the pharmaceutical and chemical industries.

Despite these promising developments, challenges remain in the large-scale production and purification of hafnium trifluoropentanedionate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as reducing the environmental impact of its production. Advances in green chemistry and solvent-free synthesis methods are expected to play a critical role in addressing these challenges.

In conclusion, hafnium trifluoropentanedionate (CAS: 17475-68-2) represents a versatile and valuable compound with wide-ranging applications in both industrial and biomedical contexts. Continued research and innovation in its synthesis and utilization will likely uncover new opportunities and further solidify its importance in the chemical and biomedical fields.